1-(5-Trifluoromethylpyridin-2-yl)azetidin-3-ylamine
Cat. No. B8307738
M. Wt: 217.19 g/mol
InChI Key: PZPGCLOMWPZBKK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
CC(C)(C)OC(=O)NC1CN(c2ccc(C(F)(F)F)cn2)C1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[C:1]([O:2][C:3](=[O:4])[NH:7][CH:8]1[CH2:9][N:10]([c:12]2[n:13][cH:14][c:15]([C:18]([F:19])([F:20])[F:21])[cH:16][cH:17]2)[CH2:11]1)([CH3:5])([CH3:6])[CH3:22].[Cl:30][CH2:31][Cl:32].[OH:23][C:24]([C:25]([F:26])([F:27])[F:28])=[O:29]>>[NH2:7][CH:8]1[CH2:9][N:10]([c:12]2[n:13][cH:14][c:15]([C:18]([F:19])([F:20])[F:21])[cH:16][cH:17]2)[CH2:11]1
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Inputs
Step One
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Name
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CC(C)(C)OC(=O)NC1CN(c2ccc(C(F)(F)F)cn2)C1
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC(C)(C)OC(=O)NC1CN(c2ccc(C(F)(F)F)cn2)C1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
ClCCl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C(O)C(F)(F)F
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NC1CN(c2ccc(C(F)(F)F)cn2)C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
